Cas no 1529496-92-1 (1-4-(morpholin-4-yl)phenylpropan-2-ol)

• Product Name: 1-4-(morpholin-4-yl)phenylpropan-2-ol
• CAS No: 1529496-92-1
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6199569
• PubChem ID: 83674893
• Update Time: 2025-06-09

1-4-(morpholin-4-yl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(morpholin-4-yl)phenylpropan-2-ol
• 1529496-92-1
• EN300-1739537
• 1-[4-(morpholin-4-yl)phenyl]propan-2-ol

• Inchi： 1S/C13H19NO2/c1-11(15)10-12-2-4-13(5-3-12)14-6-8-16-9-7-14/h2-5,11,15H,6-10H2,1H3
• InChI Key： UXYQWYSPUNBWQN-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)CC(C)O)CC1

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 1-4-(morpholin-4-yl)phenylpropan-2-ol

Chemical Profile of 1-4-(morpholin-4-yl)phenylpropan-2-ol (CAS No. 1529496-92-1)

1-4-(morpholin-4-yl)phenylpropan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1529496-92-1, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of morpholine-substituted aromatic alcohols, a structural motif known for its potential biological activity and pharmacological relevance. The presence of both aromatic and morpholine functional groups makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 1-4-(morpholin-4-yl)phenylpropan-2-ol consists of a phenyl ring linked to a propanol moiety, with the morpholine group attached at the para position of the phenyl ring. This specific arrangement confers unique electronic and steric properties to the molecule, which can be exploited in the design of novel therapeutic agents. The morpholine ring, characterized by its nitrogen-containing heterocycle, is known to enhance solubility and bioavailability, making it a valuable component in drug development.

In recent years, there has been significant interest in exploring the pharmacological potential of compounds containing the morpholine scaffold. Morpholine derivatives have been investigated for their roles in various therapeutic areas, including cardiovascular diseases, central nervous system disorders, and infectious diseases. The compound 1-4-(morpholin-4-yl)phenylpropan-2-ol represents an interesting derivative that combines the advantages of both aromatic and morpholine functionalities. Its potential applications in drug development have been highlighted in several cutting-edge studies.

One of the most compelling aspects of 1-4-(morpholin-4-yl)phenylpropan-2-ol is its structural versatility. The phenylpropanol moiety provides a flexible linker that can be modified to optimize interactions with biological targets. This flexibility allows for the design of analogs with tailored pharmacokinetic properties, such as improved metabolic stability or enhanced binding affinity. Furthermore, the morpholine group can serve as a hydrogen bond acceptor, which is crucial for achieving high affinity and selectivity in drug-receptor interactions.

Recent research has demonstrated that derivatives of 1-(arylmorpholine)-alkanols exhibit promising activity against various biological targets. For instance, studies have shown that certain morpholine-substituted phenols exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress pathways. These findings suggest that 1-4-(morpholin-4-yl)phenylpropan-2-ol may have therapeutic potential in conditions associated with these pathways. Additionally, computational modeling studies have predicted favorable binding interactions between this compound and several protein targets, further supporting its exploration as a lead molecule.

The synthesis of 1-4-(morpholin-4-yl)phenylpropan-2-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of a phenol derivative followed by morpholine functionalization at the para position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the aromatic ring. These synthetic strategies highlight the compound's synthetic accessibility and its suitability for large-scale production if needed.

In terms of pharmacological evaluation, 1-(arylmorpholine)-alkanols have been shown to exhibit diverse biological activities depending on their structural modifications. Preliminary in vitro studies on 1-4-(morpholin-4-yI)phenylpropan~2~oI indicate potential effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Moreover, some derivatives have demonstrated antioxidant properties by scavenging reactive oxygen species (ROS). These activities make 1~4~(morpholln~4~yI)phenyllhenylpropa-n~2~01 an attractive candidate for further investigation in preclinical models.

The pharmacokinetic profile of 1~4~(mor-pholln~4~yI)phenyllhenylpropa-n~2~01 is another critical aspect that needs to be evaluated thoroughly. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) will determine its feasibility as a drug candidate. Computational tools like molecular dynamics simulations have been used to predict how this compound might behave within biological systems. These simulations help in identifying potential metabolic pathways and predicting drug-drug interactions, which are essential for safe clinical translation.

Recent advancements in drug discovery technologies have enabled high-throughput screening (HTS) approaches to identify novel bioactive compounds rapidly. 1~4~(mor-pholln~4~~yI)phenyllhenylpropa-n~~OI could be screened against large libraries of biological targets using HTS platforms to identify its most potent effects or selectivity profiles. Additionally, structure-based drug design (SBDD) methods can be employed to optimize its binding interactions with target proteins through rational molecular modifications.

The future prospects for 1 ~(arylmorphollne)-alkanols, including 1 ~4 ~(mor-pholln ~ 4 ~ y I ) phenyllhenyIpropa-n ~~O I, are promising given their diverse biological activities and synthetic feasibility. Further research is needed to elucidate their mechanism(s) of action and to evaluate their efficacy and safety in animal models before human clinical trials can commence. Collaborative efforts between academic researchers and pharmaceutical industries will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion, 1 - 4 - (mor-pholln - 4 - y I ) phenyllhenyIpropa-n - 2 - O I (CAS No . 1529496 - 92 - 1 ) is an intriguing chemical entity with potential applications in pharmaceutical research . Its unique structural features , combined with promising preliminary biological data , make it a valuable compound for further exploration . As our understanding of medicinal chemistry continues to evolve , compounds like this one will play an increasingly important role in discovering new treatments for various diseases .